(4-Pyridin-2-YL-phenyl)-acetic acid
Cat. No. B1297503
M. Wt: 213.23 g/mol
InChI Key: KPAUORDXNFURBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07105553B2
Procedure details
At room temperature, 300 mg (1.41 mmol) of [4-(2-pyridinyl)phenyl]acetic acid and 190 mg (1.41 mmol) of 1-hydroxy-1H-benzotriazole hydrate are initially charged in 4 ml of dimethylformamide. 307 mg (1.48 mmol) of 2-methylaminomethyl-1,3-thiazole-5-sulphonamide and 284 mg (1.48 mmol) of N′-(3-dimethylaminopropyl)-N-ethylcarbodiimide hydrochloride are added, and the mixture is stirred at room temperature for 18 h. The solvent is then removed under reduced pressure, the residue is taken up in toluene and the solvent is once more removed under reduced pressure. The residue is stirred with 15 ml of water and 3 ml of methanol and then filtered off, and the filtrate is re-extracted with 20 ml of dichloromethane. Solid and dichloromethane phase are combined and the solvent is removed under reduced pressure. This gives the compound of Example 38 in the form of a white solid.
Name
2-methylaminomethyl-1,3-thiazole-5-sulphonamide
Quantity
307 mg
Type
reactant
Reaction Step Two
Quantity
284 mg
Type
reactant
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]1[CH:12]=[CH:11][C:10]([CH2:13][C:14]([OH:16])=O)=[CH:9][CH:8]=1.O.ON1C2C=CC=CC=2N=N1.CNCC1[S:32][C:33]([S:36]([NH2:39])(=[O:38])=[O:37])=CN=1.Cl.CN(C)CC[CH2:45][N:46]=[C:47]=[N:48][CH2:49][CH3:50]>CN(C)C=O>[NH2:39][S:36]([C:33]1[S:32][C:47]([N:46]([CH3:45])[C:14](=[O:16])[CH2:13][C:10]2[CH:9]=[CH:8][C:7]([C:2]3[CH:3]=[CH:4][CH:5]=[CH:6][N:1]=3)=[CH:12][CH:11]=2)=[N:48][C:49]=1[CH3:50])(=[O:38])=[O:37] |f:1.2,4.5|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
300 mg
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|
Type
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reactant
|
|
Smiles
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N1=C(C=CC=C1)C1=CC=C(C=C1)CC(=O)O
|
|
Name
|
|
|
Quantity
|
190 mg
|
|
Type
|
reactant
|
|
Smiles
|
O.ON1N=NC2=C1C=CC=C2
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Name
|
|
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Quantity
|
4 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
|
Step Two
|
Name
|
2-methylaminomethyl-1,3-thiazole-5-sulphonamide
|
|
Quantity
|
307 mg
|
|
Type
|
reactant
|
|
Smiles
|
CNCC=1SC(=CN1)S(=O)(=O)N
|
|
Name
|
|
|
Quantity
|
284 mg
|
|
Type
|
reactant
|
|
Smiles
|
Cl.CN(CCCN=C=NCC)C
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture is stirred at room temperature for 18 h
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent is then removed under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent is once more removed under reduced pressure
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
The residue is stirred with 15 ml of water and 3 ml of methanol
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered off
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the filtrate is re-extracted with 20 ml of dichloromethane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent is removed under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NS(=O)(=O)C1=C(N=C(S1)N(C(CC1=CC=C(C=C1)C1=NC=CC=C1)=O)C)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
